Cas no 1936672-23-9 (5-(2-methylcyclopropyl)-1H-imidazol-2-amine)

• Product Name: 5-(2-methylcyclopropyl)-1H-imidazol-2-amine
• CAS No: 1936672-23-9
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• CID: 6422500
• PubChem ID: 130690518
• Update Time: 2025-05-20

5-(2-methylcyclopropyl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-methylcyclopropyl)-1H-imidazol-2-amine
• 1936672-23-9
• EN300-1739464

• Inchi： 1S/C7H11N3/c1-4-2-5(4)6-3-9-7(8)10-6/h3-5H,2H2,1H3,(H3,8,9,10)
• InChI Key： DYAGKAVATTVDEM-UHFFFAOYSA-N
• SMILES： N1C(N)=NC=C1C1CC1C

Computed Properties

• Exact Mass: 137.095297364g/mol
• Monoisotopic Mass: 137.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 54.7Ų

Additional information on 5-(2-methylcyclopropyl)-1H-imidazol-2-amine

Introduction to 5-(2-methylcyclopropyl)-1H-imidazol-2-amine (CAS No. 1936672-23-9)

5-(2-methylcyclopropyl)-1H-imidazol-2-amine, identified by its CAS number 1936672-23-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazole class, a structural motif widely recognized for its biological activity and utility in drug design. The presence of a methylcyclopropyl side chain in its molecular framework introduces unique electronic and steric properties, making it a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The chemical structure of 5-(2-methylcyclopropyl)-1H-imidazol-2-amine consists of a five-membered aromatic ring containing two nitrogen atoms, with an amine functional group at the 2-position and a 2-methylcyclopropyl substituent attached to the 5-position. This configuration imparts distinct reactivity and binding characteristics, which have been exploited in various research endeavors. The compound’s ability to interact with biological targets has positioned it as a key intermediate in the synthesis of potential therapeutic agents.

In recent years, there has been growing interest in imidazole derivatives due to their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The methylcyclopropyl moiety in 5-(2-methylcyclopropyl)-1H-imidazol-2-amine is particularly noteworthy, as it can influence both the electronic distribution and steric environment of the molecule. These factors are critical in determining its interaction with biological receptors and enzymes, making it a valuable scaffold for structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and pharmacokinetic profiles of 5-(2-methylcyclopropyl)-1H-imidazol-2-amine with high accuracy. Molecular docking studies have revealed that this compound can bind effectively to several protein targets, suggesting its potential as an inhibitor or modulator of key biological pathways. For instance, preliminary simulations indicate that it may interact with enzymes involved in signal transduction and metabolic processes, which are often dysregulated in diseases such as cancer and neurodegenerative disorders.

The synthesis of 5-(2-methylcyclopropyl)-1H-imidazol-2-amine has been optimized through multiple approaches, including cycloaddition reactions and nucleophilic substitutions. These synthetic strategies leverage the reactivity of the imidazole ring and the cyclopropyl group to construct the desired framework efficiently. The use of chiral auxiliaries or catalysts has further refined the process, allowing for the preparation of enantiomerically pure forms of the compound. Such advancements are crucial for evaluating its stereochemical specificity in biological assays.

One of the most compelling aspects of 5-(2-methylcyclopropyl)-1H-imidazol-2-amine is its potential application in developing novel therapeutics. Researchers are currently investigating its efficacy against various pathological conditions by modifying its core structure or appending additional functional groups. For example, derivatives of this compound have shown promise in preclinical trials as inhibitors of kinases and other enzymes implicated in tumor growth. The versatility of its chemical scaffold allows for extensive derivatization, enabling the creation of libraries of compounds for high-throughput screening.

The pharmacological profile of 5-(2-methylcyclopropyl)-1H-imidazol-2-amine is further enhanced by its favorable physicochemical properties, such as solubility and metabolic stability. These characteristics are essential for ensuring adequate absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) profiles in vivo. Experimental data suggest that this compound exhibits moderate solubility in aqueous media while maintaining stability under physiological conditions, making it suitable for formulation into oral or injectable drugs.

As our understanding of disease mechanisms continues to evolve, compounds like 5-(2-methylcyclopropyl)-1H-imidazol-2-amine will play an increasingly important role in drug discovery and development. The integration of experimental data with computational modeling has accelerated the pace at which new therapeutic candidates can be identified and validated. This synergy between experimental chemistry and computational biology is particularly evident in the study of imidazole derivatives, where structural insights guide synthetic modifications aimed at improving potency and selectivity.

The future prospects for 5-(2-methylcyclopropyl)-1H-imidazol-2-amine are bright, with ongoing research focusing on elucidating its mechanism of action and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical reality. By leveraging cutting-edge technologies such as CRISPR gene editing and next-generation sequencing, researchers can gain deeper insights into how this compound interacts with biological systems at both molecular and cellular levels.

In conclusion,5-(2-methylcyclopropyl)-1H-imidazol-2-amine (CAS No. 1936672-23-9) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Its synthesis, characterization, and pharmacological evaluation continue to contribute valuable knowledge to the field, fostering innovation in drug design and development. As research progresses, this compound holds great potential for addressing unmet medical needs across various therapeutic areas.